Cas no 57256-22-1 (1-Isoquinolinecarboxylic acid,1,2,3,4-tetrahydro-6,7-dihydroxy-1-(phenylmethyl)-)

• Product name: 1-Isoquinolinecarboxylic acid,1,2,3,4-tetrahydro-6,7-dihydroxy-1-(phenylmethyl)-
• CAS No: 57256-22-1
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 345982

1-Isoquinolinecarboxylic acid,1,2,3,4-tetrahydro-6,7-dihydroxy-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid,1,2,3,4-tetrahydro-6,7-dihydroxy-1-(phenylmethyl)-
• 1-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6,7-dihydroxy-1-(phenylmethyl)-

• Inchi： 1S/C17H17NO4/c19-14-8-12-6-7-18-17(16(21)22,13(12)9-15(14)20)10-11-4-2-1-3-5-11/h1-5,8-9,18-20H,6-7,10H2,(H,21,22)
• InChI Key： YYFHRIODDZTDOA-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2)(C(O)=O)C2=C(C=C(O)C(O)=C2)CCN1

Computed Properties

• Exact Mass: 299.11581

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Boiling Point: 563.9±50.0 °C(Predicted)
• PSA: 89.79
• pka: 1.68±0.20(Predicted)